Cas no 478245-84-0 (4-(4-Fluorophenyl)-2-morpholinonicotinonitrile)

4-(4-Fluorophenyl)-2-morpholinonicotinonitrile is a fluorinated nicotinonitrile derivative featuring a morpholine substituent, which enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the 4-fluorophenyl group contributes to its stability and potential bioactivity, making it valuable in the development of kinase inhibitors and other biologically active compounds. Its well-defined structure and high purity ensure consistent performance in cross-coupling reactions and other synthetic transformations. This compound is particularly useful in medicinal chemistry research, where its scaffold serves as a key building block for the design of novel therapeutic agents. Proper handling and storage under inert conditions are recommended to maintain its integrity.
4-(4-Fluorophenyl)-2-morpholinonicotinonitrile structure
478245-84-0 structure
Product Name:4-(4-Fluorophenyl)-2-morpholinonicotinonitrile
CAS No:478245-84-0
MF:C16H14FN3O
MW:283.300266742706
MDL:MFCD01444269
CID:5224613
Update Time:2025-10-31

4-(4-Fluorophenyl)-2-morpholinonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(4-FLUOROPHENYL)-2-MORPHOLINONICOTINONITRILE
    • 4-(4-fluorophenyl)-2-(morpholin-4-yl)pyridine-3-carbonitrile
    • 4-(4-fluorophenyl)-2-morpholin-4-ylpyridine-3-carbonitrile
    • Oprea1_778164
    • MLS000721646
    • HMS2694E04
    • SMR000335109
    • 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile
    • MDL: MFCD01444269
    • Inchi: 1S/C16H14FN3O/c17-13-3-1-12(2-4-13)14-5-6-19-16(15(14)11-18)20-7-9-21-10-8-20/h1-6H,7-10H2
    • InChI Key: UPSAFUFPYLXOKM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CN=C(C=1C#N)N1CCOCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 382
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.2

4-(4-Fluorophenyl)-2-morpholinonicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB301216-100 mg
4-(4-Fluorophenyl)-2-morpholinonicotinonitrile; .
478245-84-0
100 mg
€221.50 2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00918373-1g
4-(4-Fluorophenyl)-2-(morpholin-4-yl)pyridine-3-carbonitrile
478245-84-0 90%
1g
¥2401.0 2024-04-18
Ambeed
A940663-1g
4-(4-Fluorophenyl)-2-(morpholin-4-yl)pyridine-3-carbonitrile
478245-84-0 90%
1g
$350.0 2025-04-19
abcr
AB301216-100mg
4-(4-Fluorophenyl)-2-morpholinonicotinonitrile; .
478245-84-0
100mg
€283.50 2025-02-16

Additional information on 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile

Introduction to 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile (CAS No. 478245-84-0)

4-(4-Fluorophenyl)-2-morpholinonicotinonitrile, with the CAS number 478245-84-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a fluorinated phenyl group and a morpholine moiety attached to a nicotinonitrile framework. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile typically involves multi-step reactions, including the formation of the nicotinonitrile core and subsequent functionalization with the fluorinated phenyl and morpholine groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical studies.

In terms of its biological activity, 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile has shown promising results in various in vitro and in vivo assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, making it a potential lead compound for the development of targeted therapies for cancer and other proliferative disorders.

The pharmacological profile of 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile has been extensively investigated. Preclinical studies have shown that it possesses favorable pharmacokinetic properties, including good oral bioavailability, stability, and low toxicity. These attributes are crucial for its potential translation into clinical applications. Additionally, its ability to cross the blood-brain barrier has been noted, suggesting its potential utility in treating central nervous system (CNS) disorders.

The therapeutic potential of 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile extends beyond oncology. Recent research has explored its efficacy in modulating inflammatory responses and immune function. In particular, it has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. These findings highlight its versatility as a multi-target therapeutic agent.

The safety profile of 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a drug candidate.

In conclusion, 4-(4-Fluorophenyl)-2-morpholinonicotinonitrile (CAS No. 478245-84-0) represents a promising compound with a broad spectrum of biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.

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